4-[(3-Fluorophenyl)acetyl]morpholine

• Molecular Formula: C12H14FNO2
• Molecular Weight: 223.24 g/mol
• IUPAC Name: 2-(3-fluorophenyl)-1-morpholin-4-ylethanone
• InChI: InChI=1S/C12H14FNO2/c13-11-3-1-2-10(8-11)9-12(15)14-4-6-16-7-5-14/h1-3,8H,4-7,9H2
• InChI Key: JHXLWYDKWBQLAJ-UHFFFAOYSA-N
• SMILES: C1COCCN1C(=O)CC2=CC(=CC=C2)F

Description

4-[(3-Fluorophenyl)acetyl]morpholine, also known as FAM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. FAM belongs to the class of morpholine derivatives and has been found to exhibit promising pharmacological properties, including anti-inflammatory, analgesic, and antitumor effects.

Mechanism of Action

The exact mechanism of action of 4-[(3-Fluorophenyl)acetyl]morpholine is not fully understood. However, studies have suggested that 4-[(3-Fluorophenyl)acetyl]morpholine may exert its pharmacological effects by inhibiting the activity of enzymes such as cyclooxygenase and lipoxygenase, which are involved in the production of inflammatory mediators such as prostaglandins and leukotrienes.
Biochemical and Physiological Effects
Studies have shown that 4-[(3-Fluorophenyl)acetyl]morpholine exhibits anti-inflammatory and analgesic effects by reducing the production of inflammatory mediators such as prostaglandins and leukotrienes. 4-[(3-Fluorophenyl)acetyl]morpholine has also been found to possess antitumor properties by inducing apoptosis and inhibiting the proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

4-[(3-Fluorophenyl)acetyl]morpholine has several advantages as a research tool in the field of medicinal chemistry. It is relatively easy to synthesize and purify, making it readily available for use in laboratory experiments. 4-[(3-Fluorophenyl)acetyl]morpholine also exhibits promising pharmacological properties, making it a potential candidate for the development of new drugs. However, 4-[(3-Fluorophenyl)acetyl]morpholine also has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 4-[(3-Fluorophenyl)acetyl]morpholine. One potential direction is the development of 4-[(3-Fluorophenyl)acetyl]morpholine-based drugs for the treatment of inflammatory conditions such as rheumatoid arthritis and osteoarthritis. Another potential direction is the development of 4-[(3-Fluorophenyl)acetyl]morpholine-based drugs for the treatment of cancer. Further studies are needed to fully understand the mechanism of action of 4-[(3-Fluorophenyl)acetyl]morpholine and to explore its potential applications in the field of medicinal chemistry.

Synthesis Methods

The synthesis of 4-[(3-Fluorophenyl)acetyl]morpholine involves the reaction of 3-fluoroacetophenone with morpholine in the presence of a base such as sodium hydride. The reaction takes place under reflux conditions in an organic solvent such as dimethylformamide or dimethyl sulfoxide. The resulting product is then purified using column chromatography or recrystallization to obtain pure 4-[(3-Fluorophenyl)acetyl]morpholine.

Scientific Research Applications

4-[(3-Fluorophenyl)acetyl]morpholine has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of various inflammatory conditions such as rheumatoid arthritis and osteoarthritis. 4-[(3-Fluorophenyl)acetyl]morpholine has also been found to possess antitumor properties, making it a promising candidate for the development of anticancer drugs.